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Compound of Interest

Compound Name: 1-Decanol, 2-octyl-

Cat. No.: B1608721 Get Quote

1. Introduction

2-Octyl-1-decanol, also known as octyldodecanol, is a branched-chain fatty alcohol widely

utilized in the cosmetics and personal care industries.[1][2] It belongs to a class of materials

known as Guerbet alcohols, which are produced through the dimerization of primary alcohols.

[1][3] This specific branched structure imparts unique properties compared to its linear-chain

counterparts, such as a lower melting point and reduced volatility, making it an exceptionally

versatile ingredient.[1][3]

In cosmetic science, 2-octyl-1-decanol primarily functions as an emollient, texture enhancer,

and solvent.[4][5] Its emollient properties help to soften and smooth the skin by forming a

lubricating, semi-occlusive film on the surface, which enhances skin hydration and improves its

overall appearance.[1][6][7] It is valued for providing a non-greasy, smooth skin feel, making it a

preferred choice in a wide array of formulations, including skin creams, lotions, foundations,

lipsticks, and sunscreens.[1][2][8] Furthermore, its stability across a broad pH range and

compatibility with many other cosmetic ingredients make it a highly reliable component in

complex formulations.[1][4]

2. Physicochemical Properties

The distinct physical and chemical characteristics of 2-octyl-1-decanol are fundamental to its

function in cosmetic formulations. A summary of its key properties is presented below.
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Property Value Reference

Chemical Name 2-Octyldodecan-1-ol [9]

CAS Number 5333-42-6 [1]

Molecular Formula C₂₀H₄₂O [9]

Molecular Weight 298.55 g/mol [9]

Appearance
Clear, colorless to yellowish

oily liquid
[4][10]

Melting Point -1 to 1 °C (lit.) [10]

Boiling Point 234-238 °C / 33 mmHg (lit.) [10]

Density 0.838 g/mL at 25 °C (lit.) [10]

Refractive Index n20/D 1.453 (lit.) [10]

Solubility
Practically insoluble in water;

miscible with ethanol.
[10][11]

3. Mechanism of Action as an Emollient

As an emollient, 2-octyl-1-decanol works at the surface of the stratum corneum, the outermost

layer of the skin. Its mechanism involves improving skin barrier function and enhancing sensory

characteristics.

Film Formation and Occlusion: When applied, 2-octyl-1-decanol forms a thin, non-greasy film

on the skin's surface. This film acts as a semi-occlusive barrier, reducing the rate of

transepidermal water loss (TEWL), which is the evaporation of water from the skin.[12][13]

By slowing this process, it helps to maintain and increase the moisture content within the

stratum corneum, leading to improved skin hydration.

Lubrication and Texture Modification: The branched structure of 2-octyl-1-decanol provides

excellent lubricating properties.[2][11] It fills the spaces between dry, flaking corneocytes,

resulting in a smoother and softer skin surface. This action reduces the feeling of roughness

and improves the overall tactile experience of the cosmetic product.[2]
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Solvent Properties: It also acts as an effective solvent for other cosmetic ingredients, such as

active ingredients and pigments, ensuring their even dispersion throughout the formulation

and uniform application onto the skin.[1][8]

Mechanism of 2-Octyl-1-decanol as a skin emollient.

Experimental Protocols for Efficacy Evaluation
To substantiate claims related to the emollient properties of 2-octyl-1-decanol, several

standardized experimental protocols can be employed.

Protocol 1: Measurement of Transepidermal Water Loss (TEWL)

This protocol assesses the effect of a formulation containing 2-octyl-1-decanol on the skin's

barrier function by measuring the rate of water evaporation from the skin surface.[12] A

reduction in TEWL indicates an improvement in barrier integrity.[14]

Methodology:

Subject Recruitment: Select healthy volunteers with normal to dry skin types. Subjects

should avoid using any topical products on the test areas (typically the volar forearm) for a

specified washout period before the study.[14]

Acclimatization: Subjects must acclimatize in a room with controlled temperature (20-25°C)

and relative humidity (30-50%) for at least 20-30 minutes before measurements are taken.

[14][15]

Baseline Measurement: Define test sites on the volar forearm. Measure the baseline TEWL

at each site using a Tewameter® (or a similar evaporimeter). The probe measures water

vapor flux, and results are expressed in g/m²/h.[12][15]

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation

containing 2-octyl-1-decanol to the designated test sites.[14] A control site should be left

untreated or treated with a placebo formulation.

Post-Application Measurements: Measure TEWL at the test and control sites at predefined

intervals (e.g., 1, 2, 4, and 8 hours) after product application.[12][14]
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Data Analysis: Calculate the mean TEWL values at each time point. Compare the

percentage change from baseline for the treated sites versus the control sites. Statistical

analysis (e.g., t-test or ANOVA) should be performed to determine significance.

Workflow for Transepidermal Water Loss (TEWL) measurement.

Protocol 2: Sensory Analysis of Emollient Properties

This protocol uses a trained sensory panel to quantify the tactile properties of a formulation

containing 2-octyl-1-decanol. This is crucial for understanding the consumer experience.

Methodology:

Panel Selection and Training: Recruit and train a panel of assessors (typically 10-15

individuals) to identify and rate specific sensory attributes consistently.[16][17]

Attribute Definition: Define the key sensory attributes to be evaluated. For an emollient,

these typically include:

During Application: Spreadability, slipperiness.[16]

Immediately After Application: Gloss, stickiness, oiliness.[16][18]

After 5-10 Minutes: Residue, softness, smoothness.[16][18]

Product Evaluation:

Panelists should be in a controlled environment.

A standardized amount of the product is applied to a designated skin area (e.g., volar

forearm).[6]

Panelists evaluate each attribute at the specified time points and rate its intensity on a

labeled scale (e.g., a 0-100 linear scale).[17]

Data Analysis: Collect and analyze the data statistically (e.g., using ANOVA) to generate a

sensory profile for the product.[16] The results can be visualized using spider (radar) plots for

easy comparison between different formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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